Cas no 224309-80-2 (1-(3-Pyrrolidinopropyl)piperazine)

• Product Name: 1-(3-Pyrrolidinopropyl)piperazine
• CAS No: 224309-80-2
• MF: C₁₁H₂₃N₃
• MW: 197.320422410965
• MDL: MFCD01320895
• CID: 252163
• PubChem ID: 2737252
• Update Time: 2025-04-19

1-(3-Pyrrolidinopropyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[3-(1-pyrrolidinyl)propyl]-
• 1-(3-(pyrrolidin-1-yl)propyl)piperazine
• 1-(3-Pyrrolidinopropyl)piperazine
• 1-[3-(Pyrrolidin-1-yl)propyl]piperazine
• PS-5833
• SCHEMBL1934187
• 224309-80-2
• DTXSID20371946
• AKOS009158646
• MFCD01320895
• 1-(3-pyrrolidinopropyl)-piperazine
• 1-(3-pyrrolidin-1-yl-propyl)-piperazine
• JAXVYOQQRAMPQD-UHFFFAOYSA-N
• CS-0271790
• BP-11363
• 1-[3-(1-pyrrolidino)propyl]piperazine
• 1-(3-pyrrolidinopropyl)piperazine, AldrichCPR
• EN300-1838556
• 1-[3-(Pyrrolidin-1-yl)prop-1-yl]piperazine
• 1-(3-pyrrolidin-1-ylpropyl)piperazine
• FT-0690935

• MDL： MFCD01320895
• Inchi： 1S/C11H23N3/c1-2-7-13(6-1)8-3-9-14-10-4-12-5-11-14/h12H,1-11H2
• InChI Key： JAXVYOQQRAMPQD-UHFFFAOYSA-N
• SMILES： N1(CCCN2CCNCC2)CCCC1

Computed Properties

• Exact Mass: 197.18939
• Monoisotopic Mass: 197.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Boiling Point: 106-108
• PSA: 18.51

1-(3-Pyrrolidinopropyl)piperazine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines